![molecular formula C13H16N4O2S B2769461 N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)cyclopropanesulfonamide CAS No. 1448079-49-9](/img/structure/B2769461.png)
N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)cyclopropanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reaction conditions, catalysts used, and the yield of the product .Molecular Structure Analysis
This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the molecule .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes studying the reaction mechanism, the products formed, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, chemical stability, and reactivity .Scientific Research Applications
Heterocyclic N-oxide Molecules
Heterocyclic N-oxide derivatives, including those synthesized from pyrazole and pyridine, have shown a wide range of applications in organic synthesis, catalysis, and drug development. These compounds have been used in metal complexes formation, catalysts design, asymmetric catalysis, and as intermediates for medicinal applications, including anticancer, antibacterial, and anti-inflammatory activities (Li et al., 2019).
Cytochrome P450 Isoforms
The understanding of cytochrome P450 (CYP) isoforms' selectivity is crucial for predicting drug-drug interactions (DDIs), given the role of CYP enzymes in the metabolism of a diverse number of drugs. The selectivity of chemical inhibitors for specific CYP isoforms has been a focus, highlighting the importance of these enzymes in pharmacology (Khojasteh et al., 2011).
Kinase Inhibition
Pyrazolo[3,4-b]pyridine has been a versatile scaffold in kinase inhibitor design, demonstrating the ability to interact with kinases via multiple binding modes. This scaffold's adaptability underscores its importance in the development of drugs targeting a broad range of kinase-related diseases (Wenglowsky, 2013).
Sulfonamide Inhibitors
Sulfonamide compounds represent a significant class of synthetic bacteriostatic antibiotics and have found applications beyond their initial use. They are integral in drugs used for therapy against bacterial infections, and their role has expanded into treatments for cancer, glaucoma, inflammation, and Alzheimer’s disease, showcasing their broad pharmacological utility (Gulcin & Taslimi, 2018).
Properties
IUPAC Name |
N-[2-(3-pyridin-2-ylpyrazol-1-yl)ethyl]cyclopropanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O2S/c18-20(19,11-4-5-11)15-8-10-17-9-6-13(16-17)12-3-1-2-7-14-12/h1-3,6-7,9,11,15H,4-5,8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBRQUTAEXSKKDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)NCCN2C=CC(=N2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.